4-(3-Oxobutyl)benzene-1-carboximidamide
Overview
Description
4-(3-Oxobutyl)benzene-1-carboximidamide is an organic compound that belongs to the class of benzene derivatives It features a benzene ring substituted with a 3-oxobutyl group and a carboximidamide group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(3-Oxobutyl)benzene-1-carboximidamide can be achieved through several synthetic routes. One common method involves the electrophilic aromatic substitution reaction, where a benzene derivative undergoes substitution with an electrophile to introduce the 3-oxobutyl group. The reaction conditions typically include the use of a strong acid catalyst, such as sulfuric acid or hydrochloric acid, and elevated temperatures to facilitate the reaction .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale electrophilic aromatic substitution reactions. The process is optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques to ensure the quality of the final product.
Chemical Reactions Analysis
Types of Reactions
4-(3-Oxobutyl)benzene-1-carboximidamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the oxo group to a
Properties
CAS No. |
60173-93-5 |
|---|---|
Molecular Formula |
C11H14N2O |
Molecular Weight |
190.24 g/mol |
IUPAC Name |
4-(3-oxobutyl)benzenecarboximidamide |
InChI |
InChI=1S/C11H14N2O/c1-8(14)2-3-9-4-6-10(7-5-9)11(12)13/h4-7H,2-3H2,1H3,(H3,12,13) |
InChI Key |
RJXIQMWGIHOUMQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CCC1=CC=C(C=C1)C(=N)N |
Origin of Product |
United States |
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